5-(diethylamino)-2-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)phenol

• Molecular Formula: C22H26N4O
• Molecular Weight: 362.5 g/mol
• IUPAC Name: 5-(diethylamino)-2-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)phenol
• InChI: InChI=1S/C22H26N4O/c1-5-25(6-2)16-10-11-18(20(27)13-16)22-23-21-14(3)8-7-9-17(21)19-12-15(4)24-26(19)22/h7-13,22,24,27H,5-6H2,1-4H3
• InChI Key: OKUBWNWIYLUHSA-UHFFFAOYSA-N
• Isomeric SMILES: CCN(CC)C1=CC(=C(C=C1)C2N=C3C(=CC=CC3=C4N2NC(=C4)C)C)O

Description

5-(diethylamino)-2-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)phenol, also known as BAY 60-2770, is a potent and selective inhibitor of soluble guanylate cyclase (sGC) that has been extensively studied for its potential therapeutic applications.

Mechanism of Action

5-(diethylamino)-2-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)phenol 60-2770 is a potent and selective inhibitor of sGC, an enzyme that catalyzes the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP), a second messenger molecule that plays a crucial role in regulating various physiological processes such as smooth muscle relaxation, platelet aggregation, and neurotransmitter release. By inhibiting sGC, 5-(diethylamino)-2-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)phenol 60-2770 increases the levels of cGMP, which leads to vasodilation, antiplatelet effects, and neuroprotection.
Biochemical and Physiological Effects:
5-(diethylamino)-2-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)phenol 60-2770 has been reported to have various biochemical and physiological effects, including vasodilation, antiplatelet effects, neuroprotection, and anti-inflammatory effects. It has also been shown to improve cardiac function, reduce pulmonary artery pressure, and enhance erectile responses in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of 5-(diethylamino)-2-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)phenol 60-2770 is its potency and selectivity for sGC, which makes it a useful tool for studying the role of cGMP signaling in various physiological and pathological processes. However, one of the limitations of 5-(diethylamino)-2-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)phenol 60-2770 is its relatively short half-life, which requires frequent dosing in animal experiments.

Future Directions

There are many potential future directions for the study of 5-(diethylamino)-2-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)phenol 60-2770. One area of interest is its potential therapeutic applications in various diseases such as pulmonary hypertension, heart failure, and Alzheimer's disease. Another area of interest is the development of more potent and selective sGC inhibitors that can be used to study the role of cGMP signaling in various physiological and pathological processes. Additionally, the use of 5-(diethylamino)-2-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)phenol 60-2770 in combination with other drugs may lead to synergistic effects and improved therapeutic outcomes.

Synthesis Methods

The synthesis of 5-(diethylamino)-2-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)phenol 60-2770 involves a multi-step process that begins with the reaction of 2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline with ethyl orthoformate and diethylamine to form the intermediate compound. This intermediate is then reacted with 5-bromo-2-hydroxybenzaldehyde to obtain 5-(diethylamino)-2-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)phenol 60-2770.

Scientific Research Applications

5-(diethylamino)-2-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)phenol 60-2770 has been extensively studied for its potential therapeutic applications in various diseases such as pulmonary hypertension, heart failure, and erectile dysfunction. It has been shown to improve cardiac function, reduce pulmonary artery pressure, and enhance erectile responses in animal models. Moreover, 5-(diethylamino)-2-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)phenol 60-2770 has been reported to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.